Cas no 61799-20-0 (Acetonitrile, [3-(diethylamino)phenoxy]-)

Acetonitrile, [3-(diethylamino)phenoxy]- structure
61799-20-0 structure
Product Name:Acetonitrile, [3-(diethylamino)phenoxy]-
CAS No:61799-20-0
MF:C12H16N2O
MW:204.268242835999
CID:1629981
Update Time:2024-09-12

Acetonitrile, [3-(diethylamino)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, [3-(diethylamino)phenoxy]-
    • (3-Diethylamino-phenoxy)-acetonitrile
    • Acetonitrile, 2-[3-(diethylamino)phenoxy]-
    • Inchi: 1S/C12H16N2O/c1-3-14(4-2)11-6-5-7-12(10-11)15-9-8-13/h5-7,10H,3-4,9H2,1-2H3
    • InChI Key: JIMINDVGIFGRHV-UHFFFAOYSA-N
    • SMILES: C(#N)COC1=CC=CC(N(CC)CC)=C1

Computed Properties

  • Exact Mass: 204.12638

Experimental Properties

  • Density: 1.051±0.06 g/cm3(Predicted)
  • Boiling Point: 325.9±17.0 °C(Predicted)
  • PSA: 36.26
  • pka: 5.89±0.30(Predicted)
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